![molecular formula C10H10BrN3O2 B6353791 Ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate CAS No. 1823500-24-8](/img/structure/B6353791.png)
Ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate
Description
Ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate is a chemical compound with the molecular formula C10H10BrN3O2 . It has an average mass of 284.109 Da and a monoisotopic mass of 282.995636 Da . It is also known by its IUPAC name, ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate .
Molecular Structure Analysis
The molecular structure of Ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate consists of a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic system containing a pyrazole ring fused with a pyrimidine ring . This core is substituted at the 3-position with a bromine atom and at the 7-position with a methyl group . The 5-position of the pyrimidine ring is carboxylated and esterified with an ethyl group .Physical And Chemical Properties Analysis
Ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate is a yellow to brown solid .Scientific Research Applications
Medicine
In the medical field, this compound has potential applications in the development of therapeutic agents. Its structure allows for the creation of small molecule inhibitors that can target specific enzymes or receptors within the body. For instance, its use as a precursor in synthesizing compounds with anti-cancer properties is being explored .
Agriculture
Within agriculture, Ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate could be used to develop novel pesticides or herbicides. Its bromine component may be useful in disrupting the life cycle of pests or weeds, providing a new tool for crop protection .
Material Science
In material science, this compound’s derivatives are being studied for their fluorescent properties, which could be applied in creating new types of organic light-emitting diodes (OLEDs). These materials have potential uses in display technology and lighting systems .
Environmental Science
The compound’s role in environmental science could be significant in the detection and analysis of pollutants. Its chemical structure could be utilized in the synthesis of sensors that react with specific contaminants, aiding in environmental monitoring and cleanup efforts .
Analytical Chemistry
Analytical chemists might find Ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate useful as a standard or reagent in chromatography and spectrometry. Its unique spectral properties can help in the identification and quantification of complex mixtures .
Biochemistry
In biochemistry, the compound is of interest for its potential role in studying protein interactions and enzyme kinetics. It could serve as a building block for probes or markers in biochemical assays, helping to elucidate biological pathways and mechanisms .
properties
IUPAC Name |
ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN3O2/c1-3-16-10(15)8-4-6(2)14-9(13-8)7(11)5-12-14/h4-5H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFNLUZPXYBOVCC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=C(C=NN2C(=C1)C)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate | |
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